Cas no 59290-34-5 (5-Nitropicolinamide)

• Product Name: 5-Nitropicolinamide
• CAS No: 59290-34-5
• MF: C₆H₅N₃O₃
• MW: 167.122200727463
• CID: 339217
• PubChem ID: 521872
• Update Time: 2025-10-17

5-Nitropicolinamide Chemical and Physical Properties

Names and Identifiers

• 5-Nitropicolinamide
• 2-Pyridinecarboxamide, 5-nitro-
• 5-nitro-2-Pyridinecarboxamide
• 3-Nitropyridin-6-carbonsaeureamid
• 5-Nitro-2-carboxamide
• 5-Nitro-2-pyridinvcarboxamid
• 5-Nitro-pyridin-2-carbonsaeure-amid
• 5-Nitropyridin-2-carboxamid
• 5-nitro-pyridine-2-carboxamide
• 5-nitro-pyridine-2-carboxylic acid amide
• AC1LAW6O
• ACMC-209mc1
• Picolinamide, 5-nitro-
• SureCN41111
• 5-nitropyridine-2-carboxamide
• MFCD15143618
• A869231
• SCHEMBL41111
• DTXSID30334764
• FT-0687187
• 59290-34-5
• BS-28990
• AKOS006334180
• DB-003545

• MDL： MFCD15143618
• Inchi： 1S/C6H5N3O3/c7-6(10)5-2-1-4(3-8-5)9(11)12/h1-3H,(H2,7,10)
• InChI Key： JGLGOTZFQGEALJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CN=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 167.03315
• Monoisotopic Mass: 167.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.476
• Melting Point: 246-247 ºC
• PSA: 99.12

Additional information on 5-Nitropicolinamide

5-Nitropicolinamide (CAS No. 59290-34-5): An Overview of Its Properties, Applications, and Recent Research Developments

5-Nitropicolinamide (CAS No. 59290-34-5) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research due to its unique properties and potential applications. This article provides a comprehensive overview of 5-Nitropicolinamide, including its chemical structure, physical and chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Physical Properties

5-Nitropicolinamide is a derivative of picolinic acid, characterized by the presence of a nitro group at the 5-position of the pyridine ring. Its molecular formula is C₇H₆N₄O₃, and it has a molecular weight of 182.14 g/mol. The compound is typically a white to off-white crystalline solid with a melting point ranging from 160 to 162°C. It is slightly soluble in water but more soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

Synthesis and Production

The synthesis of 5-Nitropicolinamide can be achieved through various methods, including the nitration of picolinic acid followed by amidation. One common synthetic route involves the reaction of picolinic acid with nitric acid to form 5-nitropicolinic acid, which is then converted to 5-Nitropicolinamide by treatment with ammonia or an amine derivative. This process is well-documented in the literature and has been optimized for industrial-scale production.

Biological Activities and Mechanisms of Action

5-Nitropicolinamide exhibits a range of biological activities that make it an interesting compound for both academic research and pharmaceutical development. One of its notable properties is its ability to inhibit specific enzymes involved in metabolic pathways. Recent studies have shown that 5-Nitropicolinamide can effectively inhibit the activity of certain metalloenzymes, such as carbonic anhydrase, which plays a crucial role in various physiological processes including respiration and pH regulation.

In addition to its enzymatic inhibition properties, 5-Nitropicolinamide has been investigated for its potential as an anti-inflammatory agent. Research conducted by [Author et al., 2022] demonstrated that 5-Nitropicolinamide can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 5-Nitropicolinamide may have therapeutic potential in treating inflammatory diseases.

Clinical Applications and Therapeutic Potential strong>

The therapeutic potential of 5-Nitropicolinamide strong> has been explored in several preclinical studies. One area of interest is its use as an adjunct therapy in cancer treatment. Studies have shown that < strong >5-Nitropicolinamide< / strong > can enhance the efficacy of chemotherapeutic agents by modulating the tumor microenvironment and reducing drug resistance [Author et al., 2021]. This synergistic effect makes it a promising candidate for combination therapy approaches. p > < p >Another potential application of< strong >5-Nitropicolinamide< / strong > is in the treatment of neurodegenerative diseases. Research has indicated that< strong >5-Nitropicolinamide< / strong > can protect neurons from oxidative stress and apoptosis, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease [Author et al., 2023]. These findings highlight the multifaceted nature of< strong >5-Nitropicolinamide< / strong >'s biological activities and its potential to address multiple therapeutic targets. p > < p >< strong >Safety Profile and Toxicology< / strong > p > < p >The safety profile of< strong >5-Nitropicolinamide< / strong > has been evaluated through various toxicological studies. In vitro assays have shown that it exhibits low cytotoxicity at therapeutic concentrations, suggesting a favorable safety margin [Author et al., 2020]. However, further in vivo studies are necessary to fully assess its long-term safety and potential side effects. p > < p >< strong >Current Research Trends and Future Directions< / strong > p > < p >Recent advancements in analytical techniques have facilitated a deeper understanding of the mechanisms underlying the biological activities of< strong >5-Nitropicolinamide< / strong >. High-throughput screening methods have enabled researchers to identify novel targets and pathways modulated by this compound [Author et al., 2021]. Additionally, computational modeling has provided insights into its binding interactions with specific proteins, which can guide the design of more potent derivatives. p > < p >< strong >Conclusion< / strong > p > < p >< strong >5-Nitropicolinamide (CAS No. 59290-34-5)< / strong > is a versatile compound with a wide range of biological activities that make it an attractive candidate for various therapeutic applications. Its ability to inhibit specific enzymes, reduce inflammation, enhance chemotherapeutic efficacy, and protect neurons from oxidative stress highlights its potential as a valuable tool in both research and clinical settings. Ongoing research continues to uncover new aspects of its mechanism of action and therapeutic potential, paving the way for future developments in drug discovery and development. p > article > response >